Pyronaridine
Pyronaridine
Pyronaridine is an aminoquinoline.
Pyronaridine has been investigated for the treatment of Malaria.
Pyronaridine is a natural product found in Acronychia pubescens with data available.
Pyronaridine is a benzonaphthyridine derivative, with antimalarial and potential antiviral activities. Upon administration, pyronaridine inhibits the formation of beta-hematin, which results in the accumulation of toxic heme within the parasite. In addition, pyronaridine inhibits glutathione-dependent degradation of hematin. This promotes hematin-induced lysis of red blood cells (RBCs), resulting in parasite death. Pyronaridine also exhibits antiviral activity against some viruses in vitro, including Ebola (EBOV) and severe acute respiratory syndrome coronavirus-2 (SARS-CoV-2) viruses.
Pyronaridine has been investigated for the treatment of Malaria.
Pyronaridine is a natural product found in Acronychia pubescens with data available.
Pyronaridine is a benzonaphthyridine derivative, with antimalarial and potential antiviral activities. Upon administration, pyronaridine inhibits the formation of beta-hematin, which results in the accumulation of toxic heme within the parasite. In addition, pyronaridine inhibits glutathione-dependent degradation of hematin. This promotes hematin-induced lysis of red blood cells (RBCs), resulting in parasite death. Pyronaridine also exhibits antiviral activity against some viruses in vitro, including Ebola (EBOV) and severe acute respiratory syndrome coronavirus-2 (SARS-CoV-2) viruses.
Brand Name:
Vulcanchem
CAS No.:
74847-35-1
VCID:
VC0540753
InChI:
InChI=1S/C29H32ClN5O2/c1-37-26-9-8-24-28(33-26)27(23-7-6-21(30)16-25(23)32-24)31-22-14-19(17-34-10-2-3-11-34)29(36)20(15-22)18-35-12-4-5-13-35/h6-9,14-16,36H,2-5,10-13,17-18H2,1H3,(H,31,32)
SMILES:
COC1=NC2=C(C3=C(C=C(C=C3)Cl)N=C2C=C1)NC4=CC(=C(C(=C4)CN5CCCC5)O)CN6CCCC6
Molecular Formula:
C29H32ClN5O2
Molecular Weight:
518.0 g/mol
Pyronaridine
CAS No.: 74847-35-1
Cat. No.: VC0540753
Molecular Formula: C29H32ClN5O2
Molecular Weight: 518.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyronaridine is an aminoquinoline. Pyronaridine has been investigated for the treatment of Malaria. Pyronaridine is a natural product found in Acronychia pubescens with data available. Pyronaridine is a benzonaphthyridine derivative, with antimalarial and potential antiviral activities. Upon administration, pyronaridine inhibits the formation of beta-hematin, which results in the accumulation of toxic heme within the parasite. In addition, pyronaridine inhibits glutathione-dependent degradation of hematin. This promotes hematin-induced lysis of red blood cells (RBCs), resulting in parasite death. Pyronaridine also exhibits antiviral activity against some viruses in vitro, including Ebola (EBOV) and severe acute respiratory syndrome coronavirus-2 (SARS-CoV-2) viruses. |
|---|---|
| CAS No. | 74847-35-1 |
| Molecular Formula | C29H32ClN5O2 |
| Molecular Weight | 518.0 g/mol |
| IUPAC Name | 4-[(7-chloro-2-methoxybenzo[b][1,5]naphthyridin-10-yl)amino]-2,6-bis(pyrrolidin-1-ylmethyl)phenol |
| Standard InChI | InChI=1S/C29H32ClN5O2/c1-37-26-9-8-24-28(33-26)27(23-7-6-21(30)16-25(23)32-24)31-22-14-19(17-34-10-2-3-11-34)29(36)20(15-22)18-35-12-4-5-13-35/h6-9,14-16,36H,2-5,10-13,17-18H2,1H3,(H,31,32) |
| Standard InChI Key | DJUFPMUQJKWIJB-UHFFFAOYSA-N |
| SMILES | COC1=NC2=C(C3=C(C=C(C=C3)Cl)N=C2C=C1)NC4=CC(=C(C(=C4)CN5CCCC5)O)CN6CCCC6 |
| Canonical SMILES | COC1=NC2=C(C3=C(C=C(C=C3)Cl)N=C2C=C1)NC4=CC(=C(C(=C4)CN5CCCC5)O)CN6CCCC6 |
| Appearance | Solid powder |
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